Cas no 16705-12-7 (3,6-Pyridazinedione,1,2-dihydro-1-(3-oxobutyl)-)

3,6-Pyridazinedione,1,2-dihydro-1-(3-oxobutyl)- structure
16705-12-7 structure
Product Name:3,6-Pyridazinedione,1,2-dihydro-1-(3-oxobutyl)-
CAS No:16705-12-7
MF:C8H10N2O3
MW:182.176601886749
CID:121831
PubChem ID:587202
Update Time:2025-04-18

3,6-Pyridazinedione,1,2-dihydro-1-(3-oxobutyl)- Chemical and Physical Properties

Names and Identifiers

    • 3,6-Pyridazinedione,1,2-dihydro-1-(3-oxobutyl)-
    • 1,2-DIHYDRO-1-(3-OXOBUTYL)-3,6-PYRIDAZINEDIONE
    • 1-(2,4,6-Trimethoxyphenyl)-butan-3-on
    • 2-(3-oxobutyl)-1,3,5-trimethoxybenzene
    • 2-(3-oxobutyl)-6-hydroxy-2,3-dihydro-3-pyridazinone
    • 2-(3-Oxo-butyl)-6-hydroxy-3(2H)-pyridazinon
    • 2-(3-oxobutyl)-6-hydroxy-3(2H)-pyridazinone
    • 2-Butanone,4-(2,4,6-trimethoxyphenyl)
    • 4-(2,4,6-Trimethoxyphenyl)-2-butanone
    • 4-(2,4,6-trimethoxy-phenyl)-butan-2-one
    • 6-hydroxy-2-(3-oxo-butyl)-2H-pyridazin-3-one
    • 6-Hydroxy-3-oxo-2-<3-oxo-butyl>-2,3-dihydro-pyridazin
    • 1-(3-oxobutyl)-1,2-dihydro-3,6-pyridazinedione
    • AKOS025116619
    • SCHEMBL14872174
    • XSZIAVBBNVOJRF-UHFFFAOYSA-N
    • FT-0606403
    • 16705-12-7
    • 2,3-Dihydro-6-hydroxy-3-oxo-2-(3-oxobutyl)pyridazine
    • 2-(3-oxobutyl)-1H-pyridazine-3,6-dione
    • 1-(3-oxobutyl)-1,2-dihydropyridazine-3,6-dione
    • AA-516/25012132
    • AKOS011294681
    • 6-Hydroxy-2-(3-oxobutyl)-3(2H)-pyridazinone #
    • 3,6-Pyridazinedione, 1,2-dihydro-1-(3-oxobutyl)-
    • Inchi: 1S/C8H10N2O3/c1-6(11)4-5-10-8(13)3-2-7(12)9-10/h2-3H,4-5H2,1H3,(H,9,12)
    • InChI Key: XSZIAVBBNVOJRF-UHFFFAOYSA-N
    • SMILES: O=C1C=CC(NN1CCC(C)=O)=O

Computed Properties

  • Exact Mass: 182.06900
  • Monoisotopic Mass: 182.06914219g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.1
  • Topological Polar Surface Area: 66.5Ų

Experimental Properties

  • Density: 1.234
  • Refractive Index: 1.506
  • PSA: 71.93000
  • LogP: -0.48430

3,6-Pyridazinedione,1,2-dihydro-1-(3-oxobutyl)- Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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